6,8-dichloro-3-methyl-2-(methylthio)-4(3H)-quinazolinone

• IUPAC Name: 6,8-dichloro-3-methyl-2-methylsulfanylquinazolin-4-one
• InChI: InChI=1S/C10H8Cl2N2OS/c1-14-9(15)6-3-5(11)4-7(12)8(6)13-10(14)16-2/h3-4H,1-2H3
• InChI Key: AVPHQBFOLWKBLB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C(=CC(=C2)Cl)Cl)N=C1SC
• Molecular Formula: C10H8Cl2N2OS
• DSSTOX Substance ID: DTXSID101201806
• Molecular Weight: 275.15 g/mol
• CAS RN: 1020242-99-2

Description

6,8-dichloro-3-methyl-2-(methylthio)-4(3H)-quinazolinone, also known as DMQX, is a chemical compound that belongs to the quinazolinone family. It is a potent antagonist of ionotropic glutamate receptors, which are the major excitatory neurotransmitter receptors in the central nervous system. DMQX has been widely used in scientific research to investigate the role of glutamate receptors in various physiological and pathological processes.

Mechanism of Action

6,8-dichloro-3-methyl-2-(methylthio)-4(3H)-quinazolinone acts as a competitive antagonist of ionotropic glutamate receptors, particularly the AMPA subtype. It binds to the receptor site and blocks the binding of glutamate, which prevents the activation of the receptor and the subsequent influx of calcium ions into the cell. This leads to a decrease in excitatory neurotransmission and neuronal activity.
Biochemical and Physiological Effects:
6,8-dichloro-3-methyl-2-(methylthio)-4(3H)-quinazolinone has been shown to have a variety of biochemical and physiological effects. It has been found to reduce the release of glutamate and other neurotransmitters, inhibit the induction of long-term potentiation (LTP), and attenuate the development of kindling in animal models of epilepsy. 6,8-dichloro-3-methyl-2-(methylthio)-4(3H)-quinazolinone has also been shown to have neuroprotective effects against glutamate-induced excitotoxicity and ischemic brain injury.

Advantages and Limitations for Lab Experiments

6,8-dichloro-3-methyl-2-(methylthio)-4(3H)-quinazolinone is a useful tool for studying the role of glutamate receptors in various physiological and pathological processes. Its high potency and selectivity for AMPA receptors make it a valuable pharmacological tool for investigating the function of these receptors in the brain. However, 6,8-dichloro-3-methyl-2-(methylthio)-4(3H)-quinazolinone has some limitations in lab experiments. It has a relatively short half-life, which limits its duration of action. It also has poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

6,8-dichloro-3-methyl-2-(methylthio)-4(3H)-quinazolinone has many potential future directions in scientific research. One area of interest is the development of novel AMPA receptor antagonists based on the structure of 6,8-dichloro-3-methyl-2-(methylthio)-4(3H)-quinazolinone. These compounds could have improved pharmacokinetic properties and greater selectivity for specific subtypes of AMPA receptors. Another area of interest is the use of 6,8-dichloro-3-methyl-2-(methylthio)-4(3H)-quinazolinone in the treatment of neurological and psychiatric disorders. Its neuroprotective effects and ability to reduce glutamate release make it a promising candidate for the treatment of conditions such as epilepsy and ischemic brain injury. Finally, 6,8-dichloro-3-methyl-2-(methylthio)-4(3H)-quinazolinone could be used to investigate the role of glutamate receptors in the development of drug addiction and withdrawal.

Synthesis Methods

6,8-dichloro-3-methyl-2-(methylthio)-4(3H)-quinazolinone can be synthesized by a multi-step process starting from 2-chloro-4-methylquinazoline. The first step involves the reaction of 2-chloro-4-methylquinazoline with sodium hydride and methyl iodide to form 2-methylthio-4-methylquinazoline. This intermediate is then treated with thionyl chloride and phosphorus oxychloride to give 6,8-dichloro-3-methyl-2-(methylthio)-4(3H)-quinazolinone.

Scientific Research Applications

6,8-dichloro-3-methyl-2-(methylthio)-4(3H)-quinazolinone has been extensively used in scientific research to study the role of ionotropic glutamate receptors in various physiological and pathological processes. Glutamate receptors are involved in many important functions such as learning and memory, synaptic plasticity, and neuronal development. Dysregulation of glutamate receptors has been implicated in many neurological and psychiatric disorders such as Alzheimer's disease, Parkinson's disease, epilepsy, and depression.